Cas no 896326-04-8 (N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896326-04-8
• MF: C₁₆H₁₂Cl₂N₄O₂S
• MW: 395.26307964325
• CID: 5979853
• PubChem ID: 7259076
• Update Time: 2025-06-29

N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• N-(3,4-dichlorophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• AKOS024658966
• N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• 896326-04-8
• N-(3,4-dichlorophenyl)-2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• F2543-0463

• Inchi： 1S/C16H12Cl2N4O2S/c1-9-2-5-13-20-15(21-16(24)22(13)7-9)25-8-14(23)19-10-3-4-11(17)12(18)6-10/h2-7H,8H2,1H3,(H,19,23)
• InChI Key： DZSWKJIRWSUSAU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1=NC(=O)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 394.0058022g/mol
• Monoisotopic Mass: 394.0058022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.4Ų

Additional information on N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896326-04-8): A Comprehensive Overview

N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896326-04-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrido[1,2-a][1,3,5]triazines, which are characterized by their unique structural features and diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is particularly noteworthy. It consists of a pyrido[1,2-a][1,3,5]triazine core linked to a thioacetamide moiety through a sulfur atom. The presence of the dichlorophenyl group and the methyl substituent on the triazine ring adds to its complexity and contributes to its unique pharmacological profile. The compound's molecular formula is C₁₆H₁₃Cl₂N₅O₂S with a molecular weight of 390.26 g/mol.

The synthesis of N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide typically involves several steps. One common approach is to start with the reaction of 7-methylpyrido[1,2-a][1,3,5]triazine-4(7H)-one with an appropriate thioacetic acid derivative. The resulting thioacetamide intermediate is then coupled with 3,4-dichloroaniline using a suitable coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This multi-step synthesis process allows for the precise control of substituents and functional groups, ensuring the formation of the desired product with high purity and yield.

In terms of biological activity, N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide has shown promising results in various preclinical studies. One of its key properties is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, recent research has demonstrated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins—a class of inflammatory mediators. This inhibition suggests potential applications in the treatment of inflammatory diseases such as arthritis and other chronic inflammatory conditions.

Beyond its anti-inflammatory properties, N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide has also been investigated for its antitumor effects. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer agents.

The pharmacokinetic properties of N-(3,4-dichlorophenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide have also been studied extensively. In vivo experiments have demonstrated that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the mechanism of action of N-(3,4-dichlorophenyl)-2-{(7-methyl-[1], [8]-naphthyridine-[6H]-one-[8-sulfanylidene]-acetyl}-amino}-benzene sulfonate, researchers have employed a variety of techniques including molecular docking studies and in vitro assays. These studies have provided insights into how the compound interacts with specific protein targets and modulates their activity at the molecular level.

In conclusion,N-(3,4-dichlorophenyl)-2-{(7-methyl-[1], [8]-naphthyridine-[6H]-one-[8-sulfanylidene]-acetyl}-amino}-benzene sulfonate (CAS No. 896326-04-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.